N-(4-chloro-2-nitrophenyl)-4-methylbenzenesulfonamide

• Molecular Formula: C13H11ClN2O4S
• Molecular Weight: 326.76 g/mol
• IUPAC Name: N-(4-chloro-2-nitrophenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C13H11ClN2O4S/c1-9-2-5-11(6-3-9)21(19,20)15-12-7-4-10(14)8-13(12)16(17)18/h2-8,15H,1H3
• InChI Key: ONFVSYRDKYBUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-]

Description

N-(4-chloro-2-nitrophenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C13H11ClN2O4S and its molecular weight is 326.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4′-chloro-p-toluenesulfonanilide (1100 g (3.90 mol) in acetic acid (2200 ml), fuming nitric acid (273.9 g (4.22 mol) was added dropwise over a period of 40 minutes with stirring at 50° C. After completion of the addition, the reaction mixture was stirred at the same temperature to complete the reaction. After being left to cool to room temperature, the reaction mixture was treated with 7000 ml of water to bring about precipitation of crystals. The crystals were filtered and washed with water to give 1261 g (99%) of 4′-chloro-2′-nitro-p-toluenesulfonanilide as yellow crystals.